2-(1,3-benzothiazol-2-yl)-3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)acrylonitrile

• IUPAC Name: (E)-2-(1,3-benzothiazol-2-yl)-3-(1-ethyl-5-methylpyrazol-4-yl)prop-2-enenitrile
• InChI: InChI=1S/C16H14N4S/c1-3-20-11(2)13(10-18-20)8-12(9-17)16-19-14-6-4-5-7-15(14)21-16/h4-8,10H,3H2,1-2H3/b12-8+
• InChI Key: HOMYKNQNWFFANN-XYOKQWHBSA-N
• Canonical SMILES: CCN1C(=C(C=N1)C=C(C#N)C2=NC3=CC=CC=C3S2)C
• Isomeric SMILES: CCN1C(=C(C=N1)/C=C(\C#N)/C2=NC3=CC=CC=C3S2)C
• Molecular Formula: C16H14N4S
• Molecular Weight: 294.4 g/mol

Description

2-(1,3-benzothiazol-2-yl)-3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)acrylonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BTAMPA and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of BTAMPA depends on its application. In medicinal chemistry, BTAMPA has been reported to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In antiviral and antibacterial studies, BTAMPA has been shown to inhibit the replication of viruses and bacteria by targeting specific enzymes and proteins. In materials science, the mechanism of action of BTAMPA depends on the type of material being synthesized.
Biochemical and Physiological Effects
BTAMPA has been shown to have minimal toxicity and low cytotoxicity in vitro. In vivo studies have not been conducted, and therefore the biochemical and physiological effects of BTAMPA on living organisms are not known.

Advantages and Limitations for Lab Experiments

The advantages of using BTAMPA in lab experiments include its high yield of synthesis, low toxicity, and potential applications in various fields. The limitations of using BTAMPA in lab experiments include the lack of in vivo studies and the potential for off-target effects.

Future Directions

There are several future directions for the study of BTAMPA. In medicinal chemistry, further studies are needed to determine the efficacy of BTAMPA as an anticancer, antiviral, and antibacterial agent in vivo. In materials science, the synthesis of novel materials using BTAMPA as a building block is an area of active research. In environmental science, the use of BTAMPA in water treatment and as a sensor for heavy metal ions is an area of potential application. Overall, the study of BTAMPA has the potential to lead to the development of new drugs, materials, and technologies with significant applications in various fields.

Synthesis Methods

BTAMPA can be synthesized using various methods, including the reaction between 2-aminobenzothiazole and 3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)acrylonitrile. The reaction is carried out in the presence of a catalyst, such as potassium carbonate, and a solvent, such as N,N-dimethylformamide (DMF). The yield of the reaction is typically high, ranging from 80-95%.

Scientific Research Applications

BTAMPA has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, BTAMPA has been investigated for its anticancer, antiviral, and antibacterial properties. In materials science, BTAMPA has been used as a building block for the synthesis of novel materials, such as metal-organic frameworks. In environmental science, BTAMPA has been studied for its potential use in water treatment and as a sensor for heavy metal ions.